77-02-1

Aprobarbital

In Stock

• CAS RN:
• 77-02-1

• Formula:
• C10H14N2O3

• InChI:
• InChI=1S/C10H14N2O3/c1-4-5-10(6(2)3)7(13)11-9(15)12-8(10)14/h4,6H,1,5H2,2-3H3,(H2,11,12,13,14,15)

• InChIKey:
• UORJNBVJVRLXMQ-UHFFFAOYSA-N

• Aprobarbital is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.
  Aprobarbital, also known as allypropymal or alurate, belongs to the class of organic compounds known as barbituric acid derivatives. Barbituric acid derivatives are compounds containing a perhydropyrimidine ring substituted at C-2, -4 and -6 by oxo groups. Aprobarbital exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Aprobarbital has been detected in multiple biofluids, such as urine and blood.
  Aprobarbital is a member of the class of barbiturates that is pyrimidine-2,4,6(1H,3H,5H)-trione substituted by an isopropyl and a prop-1-en-3-yl group at position 5.

Borax

In Stock

• CAS RN:
• 71377-02-1

• Formula:
• B4O7Na2. 10H2O
  B4H20Na2O17

• InChI:
• InChI=1S/B4O7.2Na.10H2O/c5-1-7-3-9-2(6)10-4(8-1)11-3;;;;;;;;;;;;/h;;;10*1H2/q-2;2*+1;;;;;;;;;;

• InChIKey:
• CDMADVZSLOHIFP-UHFFFAOYSA-N

• Borax is a useful research compound. Its molecular formula is B4O7Na2. 10H2O and its molecular weight is 381.4 g/mol. The purity is usually 95%.

(E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380477-02-1

• Formula:
• C24H17Cl3N2O3

• InChI:
• InChI=1S/C24H17Cl3N2O3/c1-31-23-9-16(4-7-22(23)32-14-15-2-5-18(25)6-3-15)8-17(13-28)24(30)29-21-11-19(26)10-20(27)12-21/h2-12H,14H2,1H3,(H,29,30)/b17-8+

• InChIKey:
• TZHXEBLQMXGXGT-UHFFFAOYSA-N

• (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C24H17Cl3N2O3 and its molecular weight is 487.76. The purity is usually 95%.

ethyl 3-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate

In Stock

• CAS RN:
• 466677-02-1

• Formula:
• C15H14BrNO3S2

• InChI:
• InChI=1S/C15H14BrNO3S2/c1-2-20-13(18)6-7-17-14(19)12(22-15(17)21)9-10-4-3-5-11(16)8-10/h3-5,8-9H,2,6-7H2,1H3/b12-9-

• InChIKey:
• UNDULAXYIRMGJD-XFXZXTDPSA-N

• Ethyl 3-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate is a useful research compound. Its molecular formula is C15H14BrNO3S2 and its molecular weight is 400.31. The purity is usually 95%.

[6-(Pyrrolidin-1-yl)pyridin-3-yl]methanamine

In Stock

• CAS RN:
• 754977-02-1

• Formula:
• C10H15N3

• InChI:
• InChI=1S/C10H15N3/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-13/h3-4,8H,1-2,5-7,11H2

• InChIKey:
• NVXFTULJPIFMJJ-UHFFFAOYSA-N

• [6-(Pyrrolidin-1-yl)pyridin-3-yl]methanamine is a useful research compound. Its molecular formula is C10H15N3 and its molecular weight is 177.251. The purity is usually 95%.

(Z)-7-((dimethylamino)methyl)-6-hydroxy-2-(2-methoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869077-02-1

• Formula:
• C19H19NO4

• InChI:
• InChI=1S/C19H19NO4/c1-20(2)11-14-15(21)9-8-13-18(22)17(24-19(13)14)10-12-6-4-5-7-16(12)23-3/h4-10,21H,11H2,1-3H3/b17-10-

• InChIKey:
• GYLNOABESDDCBO-YVLHZVERSA-N

• (Z)-7-((dimethylamino)methyl)-6-hydroxy-2-(2-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.364. The purity is usually 95%.

2-((4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide

In Stock

• CAS RN:
• 903277-02-1

• Formula:
• C14H11Cl2N5OS

• InChI:
• InChI=1S/C14H11Cl2N5OS/c15-10-3-4-11(16)12(7-10)18-13(22)8-23-14-19-17-9-21(14)20-5-1-2-6-20/h1-7,9H,8H2,(H,18,22)

• InChIKey:
• UPXNIROBBYRQPS-UHFFFAOYSA-N

• 2-((4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C14H11Cl2N5OS and its molecular weight is 368.24. The purity is usually 95%.

2-(Cyclohexylamino)-3-[methyl(nitroso)amino]naphthalene-1,4-dione

• CAS RN:
• 380877-02-1

• Formula:
• C17H19N3O3

• InChI:
• InChI=1S/C17H19N3O3/c1-20(19-23)15-14(18-11-7-3-2-4-8-11)16(21)12-9-5-6-10-13(12)17(15)22/h5-6,9-11,18H,2-4,7-8H2,1H3

• InChIKey:
• QKVXPISYSQXMSA-UHFFFAOYSA-N

• MMV-667492 is a potent Ezrin inhibitor.

3-Amino-4-(difluoromethyl)-5-methylbenzoic acid

Usually In Stock

• CAS RN:
• 2248277-02-1

• Formula:
• C9H9F2NO2

• InChI:
• InChI=1S/C9H9F2NO2/c1-4-2-5(9(13)14)3-6(12)7(4)8(10)11/h2-3,8H,12H2,1H3,(H,13,14)

• InChIKey:
• RMQOAKPKLPCLBK-UHFFFAOYSA-N

• 3-Amino-4-(difluoromethyl)-5-methylbenzoic acid is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.173. The purity is usually 95%.